Cas no 878742-36-0 (3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)-)
878742-36-0 structure
Product Name:3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)-
CAS No:878742-36-0
MF:C10H10N2O2
MW:190.198602199554
CID:1914264
PubChem ID:68848079
Update Time:2025-04-21
3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)-
- 5-(1-cyano-1-methylethyl)nicotinic acid
- 878742-36-0
- EX-A7814M
- DB-340484
- SCHEMBL3942208
- 5-(2-Cyanopropan-2-yl)nicotinic acid
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- Inchi: 1S/C10H10N2O2/c1-10(2,6-11)8-3-7(9(13)14)4-12-5-8/h3-5H,1-2H3,(H,13,14)
- InChI Key: AXIADVRFUMDSMC-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(=C1)C(C#N)(C)C)=O
Computed Properties
- Exact Mass: 190.074227566Da
- Monoisotopic Mass: 190.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74Ų
3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
878742-36-0 (3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)-) Related Products
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